Cas no 25090-45-3 (Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-)
25090-45-3 structure
Product Name:Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-
CAS No:25090-45-3
MF:C7H9BrO2
MW:205.049161672592
CID:1420859
Update Time:2024-08-15
Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-
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- Inchi: 1S/C7H9BrO2/c8-7-3-1-2-6(7,4-7)5(9)10/h1-4H2,(H,9,10)
- InChI Key: ZRNLPPOSCXECJV-UHFFFAOYSA-N
- SMILES: C12(C(O)=O)C(Br)(C1)CCC2
Computed Properties
- Exact Mass: 203.97857
Experimental Properties
- Density: 1.979±0.06 g/cm3(Predicted)
- Boiling Point: 289.2±23.0 °C(Predicted)
- PSA: 37.3
- pka: 4.14±0.23(Predicted)
Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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